Cas no 1447727-26-5 (3-bromo-5-(4-fluorophenyl)-4H-1,2,4-triazole)

• Product Name: 3-bromo-5-(4-fluorophenyl)-4H-1,2,4-triazole
• CAS No: 1447727-26-5
• MF: C₈H₅BrFN₃
• MW: 242.047803640366
• CID: 6829101
• PubChem ID: 84703042
• Update Time: 2025-03-27

3-bromo-5-(4-fluorophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(4-fluorophenyl)-1H-1,2,4-triazole
• SCHEMBL15117080
• 3-bromo-5-(4-fluorophenyl)-4H-1,2,4-triazole
• DB-206819
• 1447727-26-5
• QYOMRQYFMMKXFK-UHFFFAOYSA-N

• Inchi： 1S/C8H5BrFN3/c9-8-11-7(12-13-8)5-1-3-6(10)4-2-5/h1-4H,(H,11,12,13)
• InChI Key： QYOMRQYFMMKXFK-UHFFFAOYSA-N
• SMILES： BrC1NN=C(C2C=CC(=CC=2)F)N=1

Computed Properties

• Exact Mass: 240.96509Da
• Monoisotopic Mass: 240.96509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų